![molecular formula C22H26N4O2S B306005 2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide](/img/structure/B306005.png)
2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide is not fully understood, but it is believed to interact with specific targets in the body, such as enzymes or receptors, leading to the desired effects. Further studies are needed to elucidate the exact mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, such as reducing the production of inflammatory cytokines, inducing apoptosis in cancer cells, and enhancing the activity of immune cells. These effects make the compound a potential candidate for the development of new drugs for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide in lab experiments is its high potency and selectivity towards specific targets. However, the compound's low solubility in water and instability under certain conditions can pose challenges in experimental design and interpretation of results.
Future Directions
Future research on 2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide should focus on elucidating its exact mechanism of action, optimizing its synthesis, and exploring its potential applications in various fields such as drug discovery, cancer therapy, and immunomodulation. Additionally, studies on the compound's pharmacokinetics and toxicity are needed to assess its safety and efficacy for clinical use.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action, optimize its synthesis, and explore its therapeutic potential.
Synthesis Methods
The synthesis of 2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide involves a multi-step process that requires expertise in organic chemistry. The starting materials are commercially available, and the reaction conditions are optimized to achieve high yields and purity of the final product.
Scientific Research Applications
2-[(4-ethyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The compound has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and modulating the immune system.
properties
Molecular Formula |
C22H26N4O2S |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
2-[[4-ethyl-5-[(4-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide |
InChI |
InChI=1S/C22H26N4O2S/c1-4-26-20(14-28-19-12-10-17(11-13-19)16(2)3)24-25-22(26)29-15-21(27)23-18-8-6-5-7-9-18/h5-13,16H,4,14-15H2,1-3H3,(H,23,27) |
InChI Key |
PFEJZUVPWYMOLI-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)COC3=CC=C(C=C3)C(C)C |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)COC3=CC=C(C=C3)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.